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Compound of Interest

Compound Name: Meliodent

Cat. No.: B1167038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanical strength testing of

Meliodent resins, a popular line of heat-cured acrylic resins used in dental prosthetics. This

document summarizes key quantitative data from various studies, details the experimental

protocols for the most common mechanical tests, and visualizes the testing workflows for

enhanced clarity. The information presented is intended to assist researchers and professionals

in understanding the mechanical properties of Meliodent resins and in designing and

conducting their own evaluations.

Quantitative Mechanical Properties of Meliodent
Resins
The mechanical strength of dental resins is a critical factor in the longevity and clinical success

of prosthetic devices. The following tables summarize the reported values for flexural strength,

compressive strength, hardness, impact strength, and fracture toughness of Meliodent resins

from various scientific investigations.

Table 1: Flexural Strength of Meliodent Resins

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b1167038?utm_src=pdf-interest
https://www.benchchem.com/product/b1167038?utm_src=pdf-body
https://www.benchchem.com/product/b1167038?utm_src=pdf-body
https://www.benchchem.com/product/b1167038?utm_src=pdf-body
https://www.benchchem.com/product/b1167038?utm_src=pdf-body
https://www.benchchem.com/product/b1167038?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Meliodent
Resin Type

Specimen
Dimensions
(mm)

Testing
Condition

Mean Flexural
Strength (MPa)

Standard
Deviation
(MPa)

Heat-cured 80 x 10 x 4 Not specified 87.32 8.8

Heat-cured 65 x 10 x 2.5 Not specified 81.55 1.54

Heat Cure Not specified Not specified 91.77 - 122.75 Not specified

Not specified 25 x 7 x 2
Before

thermocycling

Not specified, but

lower than Mead

way (105.98)

Not specified

Not specified 25 x 7 x 2

After

thermocycling

(5000 cycles)

Not specified, but

lower than Mead

way (90.25)

Not specified

Table 2: Compressive Strength of Meliodent Resins

Meliodent Resin Type
Mean Compressive
Strength (MPa)

Standard Deviation (MPa)

Heat-cure 71.9 5.3

Table 3: Hardness of Meliodent Resins

Meliodent Resin
Type

Hardness Test
Mean Hardness
(VHN)

Standard Deviation
(VHN)

Heat-cured Vickers Hardness 20.8 2.39

Table 4: Impact Strength of Meliodent Resins
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Meliodent Resin
Type

Impact Test
Mean Impact
Strength (kJ/m²)

Standard Deviation
(kJ/m²)

Heat Cure Charpy-type 1.96 0.42

Rapid Repair Charpy-type 2.50 0.65

Table 5: Fracture Toughness of Meliodent Resins

Meliodent Resin Type Mean Fracture Toughness (KIC in MPa√m)

Heat-curing resin 2.4

Experimental Protocols for Mechanical Strength
Testing
Detailed and standardized experimental protocols are essential for obtaining reliable and

comparable data on the mechanical properties of dental materials. The following sections

describe the methodologies for the key experiments cited in the literature for Meliodent resins.

Flexural Strength Testing
Flexural strength, or transverse strength, is a material's ability to resist deformation under load

and is a critical indicator of its performance in clinical situations where chewing forces are

applied. The three-point bending test is the most common method for determining the flexural

strength of dental resins.[1][2]

Specimen Preparation: Rectangular bar-shaped specimens are fabricated from the Meliodent
resin.[2][3][4] Common dimensions include 65 x 10 x 2.5 mm, 80 x 10 x 4 mm, and 25 x 7 x 2

mm.[2][3][4] The specimens are typically prepared according to ADA specification No. 12 or

relevant ISO standards such as ISO 20745-2.[2][3] After polymerization, the specimens are

often stored in water at 37°C for a specified period to simulate oral conditions.[5] For studies

involving artificial aging, specimens may undergo thermocycling, which involves repeated

immersion in water baths of varying temperatures.[3]
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Testing Apparatus and Procedure: A universal testing machine is used to perform the three-

point bending test.[2] The specimen is placed on two supports with a specified span distance. A

load is then applied to the center of the specimen at a constant crosshead speed until fracture

occurs.[2]

Specimen Preparation

Three-Point Bending Test

Data Analysis

Fabricate rectangular
bar specimens

Polymerize Meliodent resin

Store in water at 37°C
(optional thermocycling)

Place specimen on
two supports

Apply load to center
at constant speed

Record load at fracture

Calculate flexural strength
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Flexural Strength Testing Workflow

Compressive Strength Testing
Compressive strength measures the ability of a material to withstand forces that tend to crush

it. This property is particularly relevant for denture base materials, which are subjected to

significant compressive forces during mastication.[6][7][8]

Specimen Preparation: Cylindrical or cubical specimens are fabricated from Meliodent resin.[6]

[7][8] For instance, one study utilized 60 acrylic samples for comparison.[6][7][8] The

specimens are prepared according to the manufacturer's instructions for the specific Meliodent
product.

Testing Apparatus and Procedure: A universal testing machine is used to apply a compressive

load to the specimen.[6][7][8] The specimen is placed between two plates, and a force is

applied at a constant crosshead speed until the specimen fractures. The maximum load at

fracture is recorded as the compressive strength.[6][7][8]
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Specimen Preparation

Compression Test

Data Analysis

Fabricate cylindrical or
cubical specimens

Polymerize Meliodent resin

Place specimen between
two plates

Apply compressive load
at constant speed

Record load at fracture

Calculate compressive strength
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Compressive Strength Testing Workflow

Hardness Testing
Hardness is a measure of a material's resistance to localized plastic deformation such as

scratching or indentation. For dental resins, hardness is important for resisting wear and

maintaining a polished surface. The Vickers hardness test is a commonly used method.[9][10]
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Specimen Preparation: Specimens with flat, polished surfaces are prepared from Meliodent
resin.[10] One study used specimens with dimensions of 12 x 12 x 3 mm.[10] The specimens

are processed using a compression molding technique and polymerized according to the

manufacturer's instructions.[10]

Testing Apparatus and Procedure: A Vickers hardness tester is used to create an indentation on

the surface of the specimen.[10] A diamond indenter in the shape of a pyramid is pressed into

the material with a specific load for a set duration.[10] After the load is removed, the

dimensions of the indentation are measured, and the Vickers Hardness Number (VHN) is

calculated.[10]
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Specimen Preparation

Vickers Hardness Test

Data Analysis
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specimens

Polymerize Meliodent resin
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set duration
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Calculate Vickers Hardness
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Hardness Testing Workflow

Impact Strength Testing
Impact strength is the ability of a material to withstand a sudden applied load and is a measure

of its toughness. This is a crucial property for denture base resins, as dentures can be dropped

accidentally. The Charpy impact test is a common method used for this evaluation.[1][11]
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Specimen Preparation: Rectangular bar specimens are prepared, often with a V-notch

machined into the center of one face to act as a stress concentrator.[11] The specimens are

typically soaked in a water bath at 37°C for a period such as 50 hours prior to testing.[11]

Testing Apparatus and Procedure: A Charpy-type impact tester is used.[1][11] The notched

specimen is supported at both ends and struck in the middle of the unnotched face by a

swinging pendulum. The energy absorbed by the specimen to cause fracture is measured, and

this value represents the impact strength.
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Specimen Preparation
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Impact Strength Testing Workflow

Fracture Toughness Testing
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Fracture toughness (KIC) is a measure of a material's resistance to crack propagation. It is a

critical property for predicting the failure of materials containing flaws. For denture base resins,

high fracture toughness is desirable to prevent catastrophic failure from small cracks that may

develop over time. The single-edge notched beam (SENB) method is a common technique for

determining fracture toughness.[6][8]

Specimen Preparation: Rectangular beam specimens are fabricated with a sharp, well-defined

notch introduced on one edge. This notch serves as a pre-crack. The dimensions of the

specimen and the crack length are critical for accurate measurements and should adhere to

standards like ISO 20795-1.[8]

Testing Apparatus and Procedure: The notched specimen is subjected to a three-point bending

test using a static loading machine.[6] The load is applied at a constant crosshead speed until

the specimen fractures.[8] The fracture load, specimen dimensions, and crack length are used

to calculate the fracture toughness (KIC).
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Specimen Preparation

Single-Edge Notched Beam (SENB) Test
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Fracture Toughness Testing Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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